Cas no 90924-92-8 (N'-ethyl-N-methylguanidine)
N'-ethyl-N-methylguanidine Chemical and Physical Properties
Names and Identifiers
-
- Guanidine, N-ethyl-N'-methyl-
- N'-ethyl-N-methylguanidine
- 3-ETHYL-1-METHYLGUANIDINE
- SCHEMBL18597612
- 90924-92-8
- EN300-1254494
- SCHEMBL1797502
- SCHEMBL9059352
- AKOS011643942
-
- Inchi: 1S/C4H11N3/c1-3-7-4(5)6-2/h3H2,1-2H3,(H3,5,6,7)
- InChI Key: DEOIEELDLIWVGF-UHFFFAOYSA-N
- SMILES: N(CC)C(=N)NC
Computed Properties
- Exact Mass: 101.095297364Da
- Monoisotopic Mass: 101.095297364Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 67.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 50.4Ų
N'-ethyl-N-methylguanidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1254494-0.05g |
3-ETHYL-1-METHYLGUANIDINE |
90924-92-8 | 0.05g |
$216.0 | 2022-12-06 | ||
| Enamine | EN300-1254494-0.1g |
3-ETHYL-1-METHYLGUANIDINE |
90924-92-8 | 0.1g |
$226.0 | 2022-12-06 | ||
| Enamine | EN300-1254494-0.25g |
3-ETHYL-1-METHYLGUANIDINE |
90924-92-8 | 0.25g |
$235.0 | 2022-12-06 | ||
| Enamine | EN300-1254494-0.5g |
3-ETHYL-1-METHYLGUANIDINE |
90924-92-8 | 0.5g |
$246.0 | 2022-12-06 | ||
| Enamine | EN300-1254494-1.0g |
N'-ethyl-N-methylguanidine |
90924-92-8 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1254494-2.5g |
3-ETHYL-1-METHYLGUANIDINE |
90924-92-8 | 2.5g |
$503.0 | 2022-12-06 | ||
| Enamine | EN300-1254494-5.0g |
3-ETHYL-1-METHYLGUANIDINE |
90924-92-8 | 5.0g |
$743.0 | 2022-12-06 | ||
| Enamine | EN300-1254494-10.0g |
3-ETHYL-1-METHYLGUANIDINE |
90924-92-8 | 10.0g |
$1101.0 | 2022-12-06 | ||
| Ambeed | A1029654-1g |
3-Ethyl-1-methylguanidine |
90924-92-8 | 98+% | 1g |
$212.0 | 2025-04-15 | |
| Ambeed | A1029654-5g |
3-Ethyl-1-methylguanidine |
90924-92-8 | 98+% | 5g |
$617.0 | 2025-04-15 |
N'-ethyl-N-methylguanidine Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on N'-ethyl-N-methylguanidine
Professional Introduction to N'-ethyl-N-methylguanidine (CAS No. 90924-92-8)
N'-ethyl-N-methylguanidine, with the chemical identifier CAS No. 90924-92-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific and industrial domains. The molecular structure of N'-ethyl-N-methylguanidine consists of a guanidine core substituted with ethyl and methyl groups, which contributes to its distinct chemical behavior and reactivity.
The guanidine moiety is a well-known pharmacophore in medicinal chemistry, often found in drugs that target enzymatic pathways and biological processes. The presence of both ethyl and methyl substituents in N'-ethyl-N-methylguanidine enhances its solubility and bioavailability, making it a promising candidate for drug development. Recent studies have highlighted the compound's role in modulating biological pathways, particularly in the context of antimicrobial and anti-inflammatory applications.
In the realm of pharmaceutical research, N'-ethyl-N-methylguanidine has been explored for its potential as an intermediate in the synthesis of more complex molecules. Its ability to participate in various chemical reactions, such as condensation and alkylation, makes it a versatile building block for drug discovery. Furthermore, the compound's interaction with biological targets has been investigated to understand its mechanism of action and therapeutic potential.
One of the most compelling aspects of N'-ethyl-N-methylguanidine is its application in the development of novel antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has spurred research into alternative therapeutic strategies. N'-ethyl-N-methylguanidine has shown promise in preliminary studies as a component of formulations that exhibit broad-spectrum antimicrobial activity. This is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of N'-ethyl-N-methylguanidine. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound may interact with biological systems. These computational models have been validated through experimental assays, confirming the efficacy of N'-ethyl-N-methylguanidine in modulating specific enzymatic pathways.
The synthesis of N'-ethyl-N-methylguanidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce larger quantities for research purposes. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm the identity of intermediates.
In addition to its pharmaceutical applications, N'-ethyl-N-methylguanidine has shown potential in other areas such as chemical biology and materials science. Its unique reactivity allows it to serve as a ligand or catalyst in various biochemical assays. Researchers have utilized this compound to study enzyme kinetics and protein-protein interactions, contributing to a deeper understanding of cellular mechanisms.
The environmental impact of using N'-ethyl-N-methylguanidine has also been considered in recent studies. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have guided these initiatives, ensuring that the production process aligns with ecological standards while maintaining high chemical yields.
Future research directions for N'-ethyl-N-methylguanidine include exploring its use in combination therapies alongside existing drugs. This approach aims to enhance therapeutic efficacy while reducing the likelihood of resistance development. Preclinical trials are underway to evaluate the safety and efficacy of formulations containing this compound in animal models.
The role of N'-ethyl-N-methylguanidine in precision medicine is another area of growing interest. By understanding individual genetic variations, researchers can tailor drug regimens to maximize effectiveness for specific patient populations. This personalized approach holds promise for improving outcomes in patients suffering from chronic diseases or infections resistant to conventional treatments.
In conclusion, N'-ethyl-N-methylguanidine (CAS No. 90924-92-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and biological activities make it a valuable tool for drug discovery, antimicrobial research, and biochemical studies. As advancements continue in synthetic chemistry and computational biology, the applications of this compound are expected to expand further, contributing to innovative solutions in healthcare and industrial chemistry.
90924-92-8 (N'-ethyl-N-methylguanidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)